Cas no 2460757-24-6 (1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride (1:1)
• CAS No: 2460757-24-6
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 5943787
• PubChem ID: 154857215
• Update Time: 2025-05-22

1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride (1:1)
• 2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid hydrochloride
• EN300-6496823
• Z3398485589
• 2460757-24-6
• 2-(2,4-Dimethylpyrazol-3-yl)acetic acid;hydrochloride

• Inchi： 1S/C7H10N2O2.ClH/c1-5-4-8-9(2)6(5)3-7(10)11;/h4H,3H2,1-2H3,(H,10,11);1H
• InChI Key： IILYHWIIXKULNE-UHFFFAOYSA-N
• SMILES： C(C1N(N=CC=1C)C)C(=O)O.Cl

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride (1:1)

Compound CAS No 2460757-24-6: 1H-Pyrazole-5-acetic Acid, 1,4-Dimethyl-, Hydrochloride (1:1)

1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride (1:1), with the CAS registry number 2460757-24-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound consists of a pyrazole ring substituted with a methyl group at positions 1 and 4, along with an acetic acid moiety at position 5. The hydrochloride salt form ensures its stability and solubility properties, making it suitable for various experimental and therapeutic purposes.

The synthesis of 1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at specific positions to introduce the methyl groups and the acetic acid substituent. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocyclic compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of optimizing synthetic routes to meet the growing demand for such compounds in research and development.

Biological activity is a critical aspect of any compound's potential utility in medicine. Studies on CAS No 2460757-24-6 have revealed promising results in various biological assays. For example, this compound has demonstrated potent inhibitory effects against certain enzymes implicated in inflammatory diseases. Recent research has highlighted its ability to modulate signaling pathways involved in chronic inflammation, making it a potential candidate for anti-inflammatory drug development. Additionally, preclinical studies have shown that this compound exhibits selective cytotoxicity against cancer cell lines, suggesting its potential role in oncology.

The pharmacokinetic properties of 1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride are equally important for its therapeutic applications. Studies have shown that this compound has favorable absorption profiles and moderate bioavailability when administered orally. Its metabolic stability and clearance rates have also been evaluated in animal models, providing valuable insights into its suitability as a drug candidate. These findings are particularly relevant given the increasing emphasis on developing orally available drugs with optimal pharmacokinetic characteristics.

In terms of therapeutic applications, this compound has shown potential in several therapeutic areas. Its anti-inflammatory properties make it a promising candidate for treating conditions such as arthritis and other inflammatory disorders. Furthermore, its anticancer activity suggests that it could be developed into a targeted therapy for specific types of cancers. Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on advancing this compound through preclinical stages toward clinical trials.

The structural versatility of pyrazole derivatives like CAS No 2460757-24-6 allows for extensive modification to optimize their pharmacological properties. Researchers have explored various substitution patterns on the pyrazole ring to enhance potency, selectivity, and pharmacokinetics. For instance, substituting different groups at positions 3 or 5 has been shown to significantly alter the compound's biological activity. These studies highlight the importance of structure-activity relationship (SAR) studies in drug discovery.

In conclusion, 1H-Pyrazole-5-acetic acid, 1,4-dimethyl-, hydrochloride (CAS No 2460757-24-6) represents a compelling example of how synthetic organic chemistry can contribute to innovative drug development. With its unique chemical structure, promising biological activities, and favorable pharmacokinetic profiles, this compound holds significant potential in addressing unmet medical needs across various therapeutic areas. Continued research into its mechanisms of action and further optimization efforts will undoubtedly pave the way for its translation into clinical practice.